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Compound of Interest

Compound Name: Isoquine

Cat. No.: B1199177 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling and disposal of chemical waste is a paramount responsibility. This guide

provides essential, step-by-step procedures for the proper disposal of isoquinoline, ensuring

the safety of personnel and the protection of the environment. The information is based on

established safety protocols for hazardous chemical waste.

Note on Chemical Identification: The term "isoquine" is not standard. This guide pertains to

isoquinoline (CAS No. 119-65-3), a heterocyclic aromatic organic compound.[1][2][3] It is

critical to always verify the identity of a chemical using its CAS number before consulting

disposal procedures.

Hazard Profile of Isoquinoline
Understanding the hazards associated with isoquinoline is the first step in managing its

disposal safely. It is a hazardous substance requiring careful handling.

Human Health Hazards: Isoquinoline is harmful if swallowed and may be fatal if absorbed

through the skin.[4] It causes irritation to the skin, eyes, and respiratory tract.[4]

Physical Hazards: While not explicitly flammable like some commercial mixtures, pure

isoquinoline should be handled with care regarding ignition sources. It is a colorless to pale

yellow or brownish hygroscopic liquid or solid with a penetrating, unpleasant odor.[1][2]

Environmental Hazards: Spills and improper disposal can be harmful to the environment.[5]

It is crucial to prevent isoquinoline from entering drains or waterways.[5][6]
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Quantitative Data and Chemical Properties
A summary of key quantitative data for isoquinoline is presented below. These properties are

essential for understanding the substance's behavior and for completing waste disposal

documentation.

Property Value Source(s)

CAS Number 119-65-3 [1][2][4]

Molecular Formula C₉H₇N [1][2]

Molar Mass 129.162 g·mol⁻¹ [1]

Appearance

Colorless oily liquid;

hygroscopic platelets when

solid

[1][2]

Density 1.099 g/cm³ [1]

Melting Point 26–28 °C (79–82 °F) [1][3]

Boiling Point 242 °C (468 °F) [1][3]

Oral LD50 (Rat) 360 mg/kg [3]

Experimental Protocol: Disposal Procedure
This protocol outlines the standard operating procedure for the safe disposal of isoquinoline.

Adherence to these steps is mandatory to minimize risks and ensure regulatory compliance.

3.1. Personal Protective Equipment (PPE)

Before handling isoquinoline waste, ensure you are wearing the appropriate PPE:

Eye Protection: Chemical safety goggles or a face shield.[6][7]

Hand Protection: Suitable chemical-resistant gloves.[7]

Body Protection: A lab coat and appropriate protective clothing to prevent skin exposure.[7]
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Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[5]

[7] If ventilation is insufficient, a NIOSH/MSHA-approved respirator may be necessary.[7]

3.2. Waste Segregation and Collection

Characterize as Hazardous Waste: All unused, expired, or contaminated isoquinoline, in both

solid and solution forms, must be treated as hazardous chemical waste.[8]

Use Designated Containers: Collect isoquinoline waste in a designated, properly sealed, and

clearly labeled hazardous waste container.[6][9] The container must be compatible with

isoquinoline.

Strict Segregation:

Do not mix isoquinoline waste with other waste streams, such as non-halogenated

solvents, aqueous waste, or acids, unless specifically permitted by your institution's

environmental health and safety (EHS) office.[9][10]

Incompatible materials must be stored in separate secondary containment to prevent

hazardous reactions.[8]

3.3. Spill Management

In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[5][6]

Control Ignition Sources: Remove all sources of ignition.[5]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains.[5][6]

Absorb and Collect: Soak up the spill with an inert absorbent material (e.g., vermiculite,

sand, or earth).[6]

Dispose of Cleanup Materials: Place the contaminated absorbent and any other cleanup

materials into a suitable, sealed container for disposal as hazardous waste.[6][7]
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3.4. Final Disposal

Labeling: Ensure the hazardous waste container is accurately labeled with its contents

("Hazardous Waste: Isoquinoline"), the associated hazards, and the accumulation start date.

[9]

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

satellite accumulation area (SAA) while awaiting pickup.[4][9]

Arrange for Pickup: Contact your institution's EHS office to arrange for the pickup and

disposal of the hazardous waste. Follow all institutional and local regulations for hazardous

waste disposal.[11]

Empty Container Disposal: Empty containers that held isoquinoline must be triple-rinsed with a

suitable solvent.[12] The rinsate must be collected and disposed of as hazardous waste.[12]

After rinsing and defacing the original label, the container may be disposed of as regular trash,

but always confirm this procedure with your institution's EHS guidelines.[8][9]

Isoquinoline Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

isoquinoline waste.
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Start: Isoquinoline Waste Generated
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End: Proper Disposal
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Caption: Workflow for the safe disposal of isoquinoline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1199177?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isoquinoline
https://www.atamanchemicals.com/isoquinoline_u33241/
https://m.chemicalbook.com/ProductChemicalPropertiesCB1690422_EN.htm
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://www.advantagemedical.com/amfile/file/download/file/2098/product/15986/
https://www.chemicalbook.com/msds/isoquinoline.pdf
https://www.fishersci.com/store/msds?partNumber=AC325035000&countryCode=US&language=en
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_Isoquercetin_Disposal.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Fluoroisoquinoline_A_Step_by_Step_Guide.pdf
https://www.chemistry.utoronto.ca/sites/www.chemistry.utoronto.ca/files/LM-SOP-08%20-V01%20Chemical%20Waste%20Management%20%2811-01-2019%29.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b1199177#isoquine-proper-disposal-procedures
https://www.benchchem.com/product/b1199177#isoquine-proper-disposal-procedures
https://www.benchchem.com/product/b1199177#isoquine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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